Cas no 19006-69-0 (1,6-Dimethylpyridine-2(1H)-thione)

1,6-Dimethylpyridine-2(1H)-thione structure
19006-69-0 structure
Product name:1,6-Dimethylpyridine-2(1H)-thione
CAS No:19006-69-0
MF:C7H9NS
MW:139.218060255051
CID:2658747
PubChem ID:587013

1,6-Dimethylpyridine-2(1H)-thione Chemical and Physical Properties

Names and Identifiers

    • 1,6-Dimethylpyridine-2(1H)-thione
    • 1,6-Dimethyl-2(1H)-pyridinethione
    • 1,6-dimethylpyridine-2-thione
    • SCHEMBL11160079
    • KAQWGCRZRBUYFS-UHFFFAOYSA-N
    • InChI=1/C7H9NS/c1-6-4-3-5-7(9)8(6)2/h3-5H,1-2H
    • 2(1H)-Pyridinethione, 1,6-dimethyl-
    • 19006-69-0
    • 1,6-Dimethyl-2(1H)-pyridinethione #
    • Inchi: InChI=1S/C7H9NS/c1-6-4-3-5-7(9)8(6)2/h3-5H,1-2H3
    • InChI Key: KAQWGCRZRBUYFS-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 139.04557046g/mol
  • Monoisotopic Mass: 139.04557046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.3Ų
  • XLogP3: 1.4

Recommend Articles

Recommended suppliers
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.